Cas no 36314-48-4 (1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine)

• Product Name: 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine
• CAS No: 36314-48-4
• MF: C₃₆H₇₆NO₆P
• MW: 649.96551322937
• MDL: MFCD00674457
• CID: 4555035
• PubChem ID: 23531784
• Update Time: 2025-11-07

1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine
• 1,2-DI-O-TETRADECYL-SN-GLYCERO-3-PHOSPHATIDYLCHOLINE
• 14:0 DIETHER PC
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-(tetradecyloxy)-, inner salt, 4-oxide, (7R)-
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-(tetradecyloxy)-,innersalt,4-oxide,(7R)-
• [(2R)-2,3-di(tetradecoxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• SCHEMBL2582886
• 14:0 Diether PC, 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine, chloroform
• DTXSID901107066
• 36314-48-4
• 14:0 Diether PC, 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine, powder

• MDL： MFCD00674457
• Inchi： 1S/C36H76NO6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-31-40-34-36(35-43-44(38,39)42-33-30-37(3,4)5)41-32-29-27-25-23-21-19-17-15-13-11-9-7-2/h36H,6-35H2,1-5H3
• InChI Key： DAYFLFDXFQCPCQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOCC(OCCCCCCCCCCCCCC)COP(OCC[N+](C)(C)C)([O-])=O

Computed Properties

• Exact Mass: 649.54102614g/mol
• Monoisotopic Mass: 649.54102614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Color/Form: 10 mg/mL (999993C-10mg)
  10 mg/mL (999993C-25mg)

1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Dialkylglycerol-3-phosphocholines

Additional information on 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine

Introduction to 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine (CAS No. 36314-48-4): Applications and Recent Research Developments

1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine, identified by its Chemical Abstracts Service (CAS) number 36314-48-4, is a specialized lipid derivative that has garnered significant attention in the field of pharmaceutical and biotechnology research. This compound belongs to the class of phospholipids, which are essential components of cell membranes, and its unique structural properties make it a valuable tool in various scientific applications.

The molecular structure of 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine features two long-chain fatty acyl groups attached to the sn-2 position of glycerol, with a choline moiety at the sn-3 position. This configuration imparts unique physicochemical properties, such as high solubility in organic solvents and stability under various physiological conditions, making it an attractive candidate for drug delivery systems, membrane stabilization, and cell targeting applications.

In recent years, research on 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine has expanded significantly, particularly in the development of novel drug formulations and biopharmaceutical technologies. One of the most promising areas of application is in the field of nanomedicine. The compound has been explored as a component in liposomes and other nanostructured carriers designed to enhance drug bioavailability and targeted delivery. For instance, studies have demonstrated its effectiveness in encapsulating hydrophobic drugs within liposomal vesicles, improving their solubility and reducing systemic toxicity.

Moreover, 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine has shown potential in regenerative medicine and tissue engineering. Its ability to form stable bilayer structures mimics natural cell membranes, making it suitable for developing artificial cell-like structures or scaffolds that can support cell growth and differentiation. Recent research has highlighted its role in creating biomimetic environments for stem cell cultivation, which could accelerate tissue repair and regeneration processes.

The compound's properties also make it valuable in the field of diagnostics. Researchers have utilized 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine to develop contrast agents for magnetic resonance imaging (MRI) and other imaging modalities. Its ability to enhance image contrast while maintaining biocompatibility has opened new avenues for non-invasive disease detection and monitoring.

Another emerging application is in the realm of gene therapy. The structural characteristics of 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine facilitate the formation of stable nucleic acid delivery systems. Lipid-based nanoparticles incorporating this phospholipid have been investigated for efficient transfection of therapeutic genes into target cells. Preliminary studies suggest that these formulations can improve gene delivery efficiency while minimizing off-target effects.

From a chemical synthesis perspective, 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine exemplifies the sophistication achievable in lipid chemistry. The synthesis involves multi-step organic reactions requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in industrial applications.

The biocompatibility and low immunogenicity of 1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine have also made it a preferred choice for biomedical applications where safety is paramount. Clinical trials are ongoing to evaluate its efficacy in various therapeutic contexts, including anti-cancer treatments and anti-inflammatory therapies. Preliminary results are promising, indicating that formulations based on this compound can enhance therapeutic outcomes with minimal adverse effects.

In conclusion,1,2-di-O-tetradecyl-sn-glycero-3-phosphocholine (CAS No. 36314-48-4) represents a cornerstone in modern lipid-based technologies. Its versatility spans from drug delivery to tissue engineering and diagnostics，underscoring its importance in advancing biomedical research。As scientific understanding evolves，the potential applications of this compound are likely to expand further，offering new hope for innovative therapeutic solutions.